3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-(4-thiophen-3-ylbenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H14N2O3S2/c20-15-10-24-17(22)19(15)14-7-18(8-14)16(21)12-3-1-11(2-4-12)13-5-6-23-9-13/h1-6,9,14H,7-8,10H2
• InChI Key: WCRCPMNRYBNGCZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(C=C2)C3=CSC=C3)N4C(=O)CSC4=O
• Molecular Formula: C17H14N2O3S2
• Molecular Weight: 358.4 g/mol

Description

3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione, also known as TZP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

Target of Action

Thiazolidinediones, a class of compounds to which this molecule belongs, are known to have a number of pharmacological activities such as antihyperglycemic, antitumor, antiarthritic, anti-inflammatory, and antimicrobial .

Mode of Action

Thiazolidinedione derivatives are known to exhibit their hypoglycemic activity by improving insulin resistance through ppar-γ receptor activation, their antimicrobial action by inhibiting cytoplasmic mur ligases, and their antioxidant action by scavenging reactive oxygen species (ros) .

Biochemical Pathways

Thiazolidinedione derivatives are known to influence several pathways related to their pharmacological activities, such as insulin signaling pathways in the case of antihyperglycemic activity .

Pharmacokinetics

The pharmacokinetic properties of thiazolidinediones, in general, are known to be influenced by various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry .

Result of Action

Thiazolidinedione derivatives are known to have varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity .

Action Environment

The synthesis of thiazolidinedione derivatives has been explored using environmentally friendly methods, suggesting that the synthesis environment can influence the properties of these compounds .

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione is its potential therapeutic applications. Additionally, 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been found to exhibit low toxicity, making it a promising candidate for further development. However, one of the limitations of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione. One of the areas of interest is the development of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione as a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to investigate the potential anti-cancer and hypoglycemic effects of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione. Furthermore, the development of more soluble analogs of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione could improve its bioavailability and effectiveness.

Synthesis Methods

The synthesis of 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione involves the reaction of 4-(thiophen-3-yl)benzoic acid with ethyl chloroacetate to obtain ethyl 4-(thiophen-3-yl)benzoylacetate. The obtained compound is then reacted with hydrazine hydrate to yield 1-(4-(thiophen-3-yl)benzoyl)hydrazine. This compound is further reacted with 3-chloro-2,4-thiazolidinedione to obtain 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione.

Scientific Research Applications

3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic properties. 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been found to inhibit the production of pro-inflammatory cytokines, which makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anti-cancer agent. Furthermore, 3-(1-(4-(Thiophen-3-yl)benzoyl)azetidin-3-yl)thiazolidine-2,4-dione has been found to exhibit hypoglycemic effects, making it a potential treatment for type 2 diabetes.